1-(6-Chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile

• CAS No.: 647839-37-0
• Molecular Formula: C13H9ClN4
• Molecular Weight: 256.69 g/mol
• IUPAC Name: 1-(6-chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile
• InChI: InChI=1S/C13H9ClN4/c1-2-5-13(8-16,9-17)11(6-15)10-3-4-12(14)18-7-10/h2-4,7,11H,1,5H2
• InChI Key: WRINAJGEUFCACM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C#N)(C#N)C(C#N)C1=CN=C(C=C1)Cl

Description

1-(6-Chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile is a useful research compound. Its molecular formula is C13H9ClN4 and its molecular weight is 256.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tetrahydrofuran (13 ml) were added ((6-Chloro-3-pyridyl)methylidene)malononitrile (0.50 g), tris(dibenzylideneacetone)dipalladium chloroform complex (70 mg) and 1,1′-bis(diphenylphosphino)ferrocene (0.15 g) under nitrogen atmosphere, and then allyl chloride (0.41 g) and trimethylsilylcyanide (0.53 g) were added thereto. The solution was stirred at 75° C. for a day. Then the reaction mixture was filtered through silica gel, and concentrated. The residue was subjected to silica gel column chromatography to give 0.48 g of 1-(6-Chloro-3-pyridyl)-1,2,2-tricyano-4-pentene represented by the following formula (hereinafter referred to as the present invention compound (2)).